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Compound of Interest

Compound Name: 1H-Indazole-5,6-diamine

Cat. No.: B7776526 Get Quote

A Note on Chemical Identity: The provided CAS number 7404-68-4 corresponds to 1H-
indazole-5,6-diamine.[1][2][3] However, the scope and requirements of this guide, aimed at

researchers in drug development and materials science, strongly suggest that the intended

subject is Indium(III) acetylacetonate, a compound with extensive applications in these fields.

This guide will therefore focus on Indium(III) acetylacetonate, which has the CAS number

14405-45-9.[4]

Introduction to Indium(III) Acetylacetonate
Indium(III) acetylacetonate, with the chemical formula In(C₅H₇O₂)₃, is an indium coordination

complex formed with acetylacetone ligands.[5] Also known as In(acac)₃ or Indium(III) 2,4-

pentanedionate, it is a white to light yellow, crystalline powder. Its thermal stability and volatility

make it a valuable precursor in various deposition techniques. The acetylacetonate anion acts

as a bidentate ligand, bonding to the indium cation through both oxygen atoms to form a stable

chelate ring.[6] This structure contributes to its solubility in organic solvents and its utility in

organic synthesis and materials science.[6]

Physicochemical and Spectroscopic Properties
A comprehensive understanding of the physicochemical properties of In(acac)₃ is crucial for its

application in research and development.
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Property Value References

CAS Number 14405-45-9

Molecular Formula C₁₅H₂₁InO₆ [5]

Molecular Weight 412.14 g/mol

Appearance
White to light yellow

powder/solid
[7]

Melting Point 187-189 °C

Boiling Point 260-280 °C [8]

Density 1.41 - 1.52 g/cm³ [5][8]

Solubility

Soluble in benzene, methanol,

and chloroform. Insoluble in

water.

[8]

Structural Information:

Caption: Octahedral coordination of Indium(III) with acetylacetonate ligands.

Synthesis and Manufacturing
Laboratory-Scale Synthesis
A common laboratory preparation involves the reaction of an indium salt with acetylacetone in

the presence of a base. A historical method involves reacting an aqueous solution of indium

nitrate with an excess of acetylacetone and ammonia.[9] A more contemporary approach is

detailed below.

Protocol for the Synthesis of Indium(III) Acetylacetonate:

Reactant Preparation: Dissolve indium(III) chloride (InCl₃) in an appropriate aqueous solvent.

Chelating Agent Addition: Add acetylacetone to the solution.
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pH Adjustment: Gradually add a base, such as sodium hydroxide or sodium carbonate

solution, while stirring. This deprotonates the acetylacetone, allowing it to coordinate with the

indium ion. A precipitate of In(acac)₃ will begin to form.[9]

Isolation: The precipitate is then collected by filtration.

Purification: The crude product is purified by extraction with a suitable organic solvent like

benzene. The organic solution is washed with water until neutral.[9]

Final Product: Evaporation of the solvent yields the purified, solid In(acac)₃.[9] Yields for this

type of synthesis are reported to be high, often exceeding 80-90%.[9]

Industrial Manufacturing
On an industrial scale, synthesis may be optimized for cost-effectiveness and scalability. This

can include electrolytic methods. One such method involves placing an indium metal electrode

in an electrolytic solution of acetylacetone and methanol with tetraethylammonium perchlorate,

applying a voltage to produce the compound.[8]

Applications in Research and Industry
In(acac)₃ is a versatile compound with significant applications in materials science and

catalysis.

Precursor for Thin-Film Deposition
Due to its volatility and thermal stability, In(acac)₃ is a key precursor in chemical vapor

deposition (CVD) and atomic layer deposition (ALD) techniques.[5][10]

Indium Tin Oxide (ITO): In(acac)₃ is used to synthesize indium tin oxide nanocrystals and

thin films.[5][11] These films are transparent and conductive, making them essential

components in solar cells, flat-panel displays, and other optoelectronic devices.[5]

Copper Indium Gallium Selenide (CIGS): It serves as a precursor in the non-vacuum

synthesis of CIGS ink, which is used to create thin-film solar cells.[12] The hot injection

method or ALCVD with hydrogen sulfide are common techniques.[5]
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Indium Oxide (In₂O₃): It is also used as a precursor for the synthesis of indium oxide, a wide-

bandgap semiconductor.[11]

Precursor Handling

Deposition Chamber

Post-Deposition

In(acac)₃ Source VaporizationHeat Vapor TransportCarrier Gas
Surface Reaction AnnealingThin Film

Substrate

Film Characterization

Click to download full resolution via product page

Caption: A generalized workflow for thin-film deposition using In(acac)₃.

Catalysis
In(acac)₃ acts as a catalyst in various organic reactions. For instance, it has been used in the

synthesis of oxindole derivatives.[11] Its utility as a catalyst is often enhanced when supported

on materials like silica gel, which can improve efficiency and recyclability.

Gas Sensing
Metal acetylacetonates, including In(acac)₃, exhibit high sensitivity to oxidizing gases.[11] This

property makes them suitable for use in the fabrication of gas sensors.[11]

Safety and Handling
In(acac)₃ is a hazardous substance and requires careful handling.
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Hazard Class GHS Codes Precautionary Statements

Acute Toxicity (Oral, Dermal,

Inhalation)
H302, H312, H332

P261, P270, P280,

P301+P312, P302+P352,

P304+P340

Skin and Eye Irritation H315, H319
P264, P280, P302+P352,

P305+P351+P338

Specific Target Organ Toxicity H335 P261, P271, P304+P340

Carcinogenicity H351 P201, P280, P308+P313

Personal Protective Equipment (PPE):

Respiratory Protection: Use a dust mask (e.g., N95) or a respirator.

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves.

First Aid Measures:

Inhalation: Move the person to fresh air.[13]

Skin Contact: Wash off with soap and plenty of water.[13]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]

Ingestion: Rinse mouth with water and consult a physician.[13]

Storage and Disposal:

Store in a cool, dry, and well-ventilated area.[8] Keep the container tightly closed. Dispose of

the chemical in accordance with local, state, and federal regulations.

Analytical Methods
The purity and identity of In(acac)₃ can be confirmed through various analytical techniques:
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Titration: Complexometric titration can be used to determine the indium content, providing an

assay of the purity.[7]

Melting Point Analysis: A sharp melting point range (187-189 °C) is indicative of high purity.

Spectroscopic Methods: Techniques such as Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopy can be used to confirm the structure of the acetylacetonate

ligands and their coordination to the indium center.

Conclusion
Indium(III) acetylacetonate is a compound of significant interest to researchers in materials

science, chemistry, and drug development. Its role as a precursor for advanced materials like

ITO and CIGS highlights its importance in the electronics and renewable energy sectors. While

it presents handling hazards that necessitate proper safety protocols, its versatile applications

in thin-film deposition and catalysis make it an invaluable tool for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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